Cas no 7760-59-0 (1H-Tetrazole,5,5'-(1,8-octanediyl)bis- (9CI))

• Product Name: 1H-Tetrazole,5,5'-(1,8-octanediyl)bis- (9CI)
• CAS No: 7760-59-0
• MF: C₁₀H₁₈N₈
• MW: 250.3035197258
• CID: 575852
• PubChem ID: 307915
• Update Time: 2025-04-19

1H-Tetrazole,5,5'-(1,8-octanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,5,5'-(1,8-octanediyl)bis- (9CI)
• 5-[8-(2H-tetrazol-5-yl)octyl]-2H-tetrazole
• SCHEMBL16752678
• 7760-59-0
• DTXSID20308656
• NSC206239
• NSC-206239

• Inchi： 1S/C10H18N8/c1(3-5-7-9-11-15-16-12-9)2-4-6-8-10-13-17-18-14-10/h1-8H2,(H,11,12,15,16)(H,13,14,17,18)
• InChI Key： RIYDXRIYXWAIRK-UHFFFAOYSA-N
• SMILES： N1=C(CCCCCCCCC2N=NNN=2)N=NN1

Computed Properties

• Exact Mass: 250.165443
• Monoisotopic Mass: 250.165443
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109
• XLogP3: 2.2

Experimental Properties

• Density: 1.264
• Boiling Point: 502.5°C at 760 mmHg
• Flash Point: 235.9°C
• Refractive Index: 1.575